
CAS number and chemical data for 2,3-
dichlorobutane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3-Dichlorobutane

Cat. No.: B3429650 Get Quote

In-Depth Technical Guide to 2,3-Dichlorobutane
This technical guide provides a comprehensive overview of the chemical and physical

properties of 2,3-dichlorobutane, including its various stereoisomers. It is intended for

researchers, scientists, and professionals in drug development and other scientific fields who

require detailed information on this compound.

Chemical Identity and Stereoisomerism
2,3-Dichlorobutane is a halogenated alkane with the chemical formula C₄H₈Cl₂.[1][2] The

presence of two chiral centers at carbons 2 and 3 gives rise to three stereoisomers: a pair of

enantiomers ((2R,3R)- and (2S,3S)-2,3-dichlorobutane) and a meso compound ((2R,3S)-2,3-
dichlorobutane).[3][4] The meso form is achiral due to an internal plane of symmetry.[4]

Consequently, 2,3-dichlorobutane exists as a mixture of diastereomers and enantiomers.[5]

The general CAS number for a mixture of 2,3-dichlorobutane isomers is 7581-97-7.[1][6]

Specific CAS numbers for the stereoisomers are also available:

meso-2,3-Dichlorobutane: 4028-56-2[7][8]

(±)-2,3-Dichlorobutane (racemic mixture): 2211-67-8[9]

(2R,3R)-2,3-Dichlorobutane: 2211-67-8[10]
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Physicochemical Properties
2,3-Dichlorobutane is a colorless to light yellow liquid.[1][11] It is highly flammable and

harmful if swallowed.[12] The following tables summarize key physicochemical data for 2,3-
dichlorobutane and its isomers.

Table 1: General Physicochemical Data for 2,3-Dichlorobutane (Isomer Mixture)

Property Value

Molecular Formula C₄H₈Cl₂[1][2]

Molecular Weight 127.01 g/mol [6][8]

Appearance Clear, colorless to slightly yellow liquid[1]

Boiling Point 117-119 °C[13]

Melting Point -80 °C[13][14]

Density 1.107 g/cm³ at 25 °C[13]

Refractive Index n20/D 1.442[13][14]

Water Solubility 561.7 mg/L at 20 °C[1]

Vapor Pressure 24.4 mmHg[12][14]

Flash Point 18 °C (64.4 °F)[11]

Table 2: Physicochemical Data for Stereoisomers of 2,3-Dichlorobutane
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Property meso-2,3-Dichlorobutane (2R,3R)-2,3-Dichlorobutane

CAS Number 4028-56-2[7] 2211-67-8[10]

Boiling Point 110.5 °C at 760 mmHg[7] 110.5°C at 760 mmHg[10]

Melting Point -80.4 °C[7] Not available

Density 1.075 g/cm³[7] 1.075g/cm³[10]

Refractive Index 1.4389[7] 1.425[10]

Flash Point 18.3 °C[7] 18.3°C[10]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,3-
dichlorobutane and its isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The ¹H NMR spectrum of a mixture of 2,3-dichlorobutane isomers shows complex

splitting patterns due to the presence of diastereomers and enantiomers.[15][16] For the meso

isomer, the two methine protons are chemically equivalent, as are the two methyl groups.[17] In

the racemic mixture, the methine and methyl protons of the two enantiomers are chemically

equivalent in an achiral solvent.[18]

¹³C NMR: The ¹³C NMR spectrum provides information on the carbon framework of the

molecule.[12]

Infrared (IR) Spectroscopy
The IR spectrum of 2,3-dichlorobutane exhibits characteristic absorption bands for C-H and

C-Cl bonds.[19][20]

Mass Spectrometry (MS)
The mass spectrum of 2,3-dichlorobutane shows a molecular ion peak and characteristic

fragmentation patterns resulting from the loss of chlorine atoms and alkyl groups.[21][22][23]

The isotopic pattern of chlorine (³⁵Cl and ³⁷Cl) is also observable.
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Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2,3-dichlorobutane are

essential for reproducible research.

Synthesis of 2,3-Dichlorobutane
One common method for the synthesis of 2,3-dichlorobutane is the chlorination of 2-butene.

This reaction proceeds via an electrophilic addition mechanism and typically yields a mixture of

the meso and racemic isomers.

Experimental Workflow for Chlorination of 2-Butene

Start: 2-Butene and Chlorine Gas

Reaction Vessel
(Low Temperature, Inert Solvent)

Aqueous Workup
(e.g., NaHCO₃ wash)

Drying
(e.g., Anhydrous MgSO₄)

Purification
(Distillation)

Product: 2,3-Dichlorobutane
(Mixture of isomers)
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Click to download full resolution via product page

Caption: General workflow for the synthesis of 2,3-dichlorobutane.

Detailed Protocol:

Reaction Setup: A reaction flask equipped with a stirrer, a gas inlet, and a cooling bath is

charged with a solution of 2-butene in an inert solvent (e.g., dichloromethane).

Chlorination: Chlorine gas is bubbled through the solution at a controlled rate while

maintaining a low temperature (e.g., 0 °C) to minimize side reactions.

Quenching: After the reaction is complete (as determined by a suitable method like GC

analysis), the excess chlorine is removed by purging with an inert gas.

Workup: The reaction mixture is washed with an aqueous solution of sodium bicarbonate to

neutralize any HCl formed, followed by washing with water.

Drying: The organic layer is separated and dried over an anhydrous drying agent such as

magnesium sulfate.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by fractional distillation to separate the 2,3-dichlorobutane from any remaining

starting material or byproducts.

Spectroscopic Analysis
Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for separating and identifying the isomers of 2,3-
dichlorobutane.[22]

Experimental Conditions:

Gas Chromatograph:

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness

with a 5% phenyl methylpolysiloxane stationary phase) is typically used.[22]
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.[22]

Injector: Split/splitless injector in split mode with a split ratio of 50:1. Injector temperature:

250 °C.[22]

Oven Program: Initial temperature of 40 °C for 2 minutes, then ramped to 200 °C at 10

°C/min.[22]

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.[22]

Ion Source Temperature: 230 °C.[22]

Mass Range: m/z 25-150.[22]

Stereoisomer Visualization
The stereochemical relationship between the isomers of 2,3-dichlorobutane can be visualized

as follows:

Stereoisomers of 2,3-Dichlorobutane

(2R,3R)-2,3-Dichlorobutane

(2S,3S)-2,3-Dichlorobutane

Enantiomers

meso-(2R,3S)-2,3-Dichlorobutane

Diastereomers

Diastereomers

Click to download full resolution via product page
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Caption: Stereoisomeric relationships of 2,3-dichlorobutane.

Safety and Handling
2,3-Dichlorobutane is a highly flammable liquid and vapor.[11][12] It is harmful if swallowed

and may cause an allergic skin reaction.[12] Appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat, should be worn when handling this chemical.

[11] It should be stored in a well-ventilated area away from sources of ignition.[11][24] For

detailed safety information, consult the Safety Data Sheet (SDS).[11][24][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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